6-nitro-2-propyl-1H-benzimidazole

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 6-nitro-2-propyl-1H-benzimidazole
• InChI: InChI=1S/C10H11N3O2/c1-2-3-10-11-8-5-4-7(13(14)15)6-9(8)12-10/h4-6H,2-3H2,1H3,(H,11,12)
• InChI Key: YPWVUEVXSQTBCL-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=C(N1)C=C(C=C2)[N+](=O)[O-]

Description

6-nitro-2-propyl-1H-benzimidazole is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl-butyroimidate hydrochloride (7.6 g, 50 mmol) and 4-nitro-1,2-phenylenediamine (7.6 g, 50 mmol) in ethanol (100 mL) was refluxed for 18 hours. The ethanol was evaporated under vacuum. The sticky solid was suspended in H2O (100 mL). Separation of the yellow solid gave the title compound (5.3 g, 52% yield). 1H-NMR (DMSO-d6 ; 200 MHz) δ 12.9 (s, 1H), 8.4 (s, 1H), 8.0-8.05 (d, 1H), 7.6-7.64 (d, 1H), 2.8-2.85 (t, 2H), 1.7-1.85 (m, 2H), 0.9-1.0 ppm (t, 3H),